Cas no 2229409-59-8 (1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol)

1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol is a brominated and nitrated difluoroethanol derivative with potential utility as an intermediate in organic synthesis. The presence of both bromo and nitro substituents on the phenyl ring enhances its reactivity in cross-coupling and nucleophilic substitution reactions, while the difluoroethanol moiety contributes to its stability and unique electronic properties. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features enable the development of novel bioactive molecules. Its well-defined molecular structure ensures consistent performance in synthetic applications, making it a reliable building block for complex chemical transformations.
1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol structure
2229409-59-8 structure
Product Name:1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
CAS No:2229409-59-8
MF:C8H6BrF2NO3
MW:282.038948535919
CID:5750685
PubChem ID:165632694
Update Time:2025-06-09

1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2229409-59-8
    • 1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
    • EN300-1944642
    • 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
    • Inchi: 1S/C8H6BrF2NO3/c9-4-1-2-5(7(13)8(10)11)6(3-4)12(14)15/h1-3,7-8,13H
    • InChI Key: RCZZRYMYVHSLLH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])C(C(F)F)O

Computed Properties

  • Exact Mass: 280.94991g/mol
  • Monoisotopic Mass: 280.94991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66Ų

1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1944642-0.05g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
0.05g
$612.0 2023-09-17
Enamine
EN300-1944642-0.1g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
0.1g
$640.0 2023-09-17
Enamine
EN300-1944642-0.25g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
0.25g
$670.0 2023-09-17
Enamine
EN300-1944642-0.5g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
0.5g
$699.0 2023-09-17
Enamine
EN300-1944642-1.0g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
1g
$728.0 2023-06-03
Enamine
EN300-1944642-2.5g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
2.5g
$1428.0 2023-09-17
Enamine
EN300-1944642-5.0g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
5g
$2110.0 2023-06-03
Enamine
EN300-1944642-10.0g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
10g
$3131.0 2023-06-03
Enamine
EN300-1944642-1g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
1g
$728.0 2023-09-17
Enamine
EN300-1944642-5g
1-(4-bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol
2229409-59-8
5g
$2110.0 2023-09-17

Additional information on 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol

Introduction to 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol (CAS No: 2229409-59-8)

1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229409-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by its aromatic ring system modified with bromine and nitro substituents, coupled with a difluoroethyl side chain. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive agents.

The presence of both bromine and nitro groups on the aromatic ring introduces unique electronic and steric properties to the molecule. These substituents can influence the reactivity and binding affinity of the compound towards biological targets, making it an attractive scaffold for medicinal chemists. Additionally, the difluoroethyl group contributes to the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The combination of these structural elements suggests that 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol may exhibit interesting pharmacological properties, particularly in the context of modulating enzyme activity or receptor binding.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are known to enhance the metabolic stability, bioavailability, and binding affinity of drug molecules. The introduction of fluorine into the side chain of 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol aligns with this trend, potentially offering advantages over non-fluorinated analogs. This compound may serve as a valuable building block for synthesizing more complex drug candidates with improved pharmacokinetic profiles.

The 4-Bromo-2-nitrophenyl moiety is particularly noteworthy due to its role as a key pharmacophore in various therapeutic areas. Phenolic derivatives bearing bromine and nitro substituents have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The nitro group, in particular, can participate in hydrogen bonding interactions with biological targets, while the bromine atom can enhance electrophilic substitution reactions, allowing for further derivatization. These features make 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol a versatile intermediate for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. These tools have been instrumental in guiding the design and optimization of drug candidates like 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with promising pharmacological profiles. This approach has accelerated the discovery process in drug development pipelines.

In addition to its potential as a standalone therapeutic agent, 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol may also serve as a key intermediate in multi-step synthetic routes leading to more complex drug molecules. Its unique structural features allow for diverse chemical modifications, enabling chemists to explore various structural motifs and pharmacological scaffolds. This flexibility makes it an invaluable tool in medicinal chemistry research.

The synthesis of 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol involves a series of well-established organic reactions that highlight its accessibility from commercially available starting materials. The process typically begins with the bromination and nitration of a suitable aromatic precursor followed by protection-deprotection steps to introduce the difluoroethyl side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to achieve high yields and purity levels.

The pharmacological evaluation of 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol has revealed several interesting properties that warrant further investigation. Initial studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human diseases. For instance, its structure resembles known bioactive molecules that target pathways involved in inflammation or cancer progression. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One notable aspect of 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol is its potential role in developing next-generation antiviral agents. The presence of both bromine and nitro groups on the aromatic ring provides opportunities for designing molecules that can interact with viral proteases or polymerases. Additionally, the fluorinated side chain may enhance resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. These properties make it an attractive candidate for antiviral drug discovery efforts.

The growing emphasis on green chemistry principles has also influenced the synthesis and application of compounds like 1-(4-Bromo-2-nitrophenyl)-2,2-difluoroethan-1-ol. Researchers are increasingly adopting sustainable synthetic methods that minimize waste generation and energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional approaches. These innovations not only improve environmental sustainability but also enhance cost-effectiveness in drug development.

In conclusion, 1-(4-Bromo - 20nit rophen y l ) - 22dif luor o eth an - 11 ol ( CAS No: 2229409 - 59 - 8 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties . Its potential applications span multiple therapeutic areas , including oncology , infectious diseases , and inflammatory disorders . As research continues , this compound is expected to play an increasingly important role in shaping future drug discovery efforts .

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd